Cas no 5424-16-8 (3-endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride)

• Product Name: 3-endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• CAS No: 5424-16-8
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• CID: 45854
• PubChem ID: 2775928
• Update Time: 2025-07-02

3-endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• 3-Ammonio-8-methyl-8-azoniabicyclo[3.2.1]octane dichloride
• SCHEMBL704299
• 8-methyl-8-azabicyclo[3.2.1]octan-3-amine Dihydrochloride
• AKOS015901247
• EN300-34845
• 3-ALPHA-AMINOTROPANEDIHYDROCHLORIDE
• 8-Methyl-8-azabicyclo[3.2.1]oct-3-ylamine dihydrochloride
• KVYQKWPZQKGICY-UHFFFAOYSA-N
• MFCD07366481
• 3-amino -8-methyl-8-azabicyclo[3.2.1]octane dihydrochloride
• SY076652
• SY343700
• 3-amino-8-methyl-8-azabicyclo[3.2.1]octane dihydrochloride
• 8-methyl-8-azabicyclo[3.2.1]octan-3-amine;dihydrochloride
• FT-0649873
• 8-Azabicyclo[3.2.1]octan-3-amine, 8-methyl-, dihydrochloride
• 3-alpha-aminotropane dihydrochloride
• 3-Aminotropane dihydrochloride
• 5424-16-8
• endo-8-methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• PS-7974
• J-519460
• A8832
• DTXSID60379744
• 646477-45-4
• DB-029394

• Inchi： 1S/C8H16N2.2ClH/c1-10-7-2-3-8(10)5-6(9)4-7;;/h6-8H,2-5,9H2,1H3;2*1H
• InChI Key： KVYQKWPZQKGICY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C2CC(CC1CC2)N

Computed Properties

• Exact Mass: 212.0847040g/mol
• Monoisotopic Mass: 212.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride

Comprehensive Overview of 3-endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride (CAS No. 5424-16-8)

3-endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride (CAS No. 5424-16-8) is a bicyclic organic compound with significant pharmacological interest. Its unique structure, featuring an 8-azabicyclo[3.2.1]octane core, has drawn attention in medicinal chemistry due to its potential applications in central nervous system (CNS) research. The compound's dihydrochloride salt form enhances its solubility, making it suitable for various experimental and formulation studies.

Researchers often explore 3-endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine derivatives for their interactions with neurotransmitter receptors. The methyl substitution at the 8-position and the endo configuration of the amine group contribute to its stereospecificity, a critical factor in drug design. This compound is frequently discussed in forums focusing on neuropharmacology and structure-activity relationships (SAR), as users seek insights into its binding affinity and metabolic stability.

In recent years, the demand for CAS No. 5424-16-8 has increased due to its relevance in studying neurological pathways. Online searches often include queries like "3-endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine solubility" or "5424-16-8 synthesis protocol," reflecting user interest in practical applications. The compound's azabicyclic framework is also compared to other scaffolds in drug discovery, highlighting its versatility.

From a synthetic perspective, 3-endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride requires precise control over reaction conditions to maintain its stereochemical purity. Analytical techniques such as HPLC and NMR are essential for quality verification, topics frequently searched by laboratory professionals. The compound's stability under various pH conditions is another area of interest, particularly for formulation scientists.

Beyond its chemical properties, CAS No. 5424-16-8 is often referenced in discussions about bioavailability enhancement. Its dihydrochloride salt form is a common strategy to improve water solubility, a key consideration in modern pharmaceutical development. Users also inquire about its compatibility with excipients and delivery systems, underscoring its practical utility.

In summary, 3-endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride represents a compelling subject for both academic and industrial research. Its structural features and pharmacological potential align with current trends in targeted therapy and precision medicine, making it a recurring topic in scientific literature and online searches.